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Compound of Interest

Compound Name:
3-acetyl-1H-pyrazole-5-carboxylic

acid

Cat. No.: B3021537 Get Quote

Core Molecular Profile
3-acetyl-1H-pyrazole-5-carboxylic acid is a bifunctional heterocyclic compound featuring a

pyrazole core. The pyrazole ring is a five-membered aromatic heterocycle containing two

adjacent nitrogen atoms, a scaffold that is a well-established pharmacophore present in

numerous approved drugs[1][2][3]. The strategic placement of both an acetyl (a ketone) and a

carboxylic acid group makes this molecule a highly versatile intermediate for further chemical

elaboration[4].

Chemical Structure and Isomerism
The structure of 3-acetyl-1H-pyrazole-5-carboxylic acid incorporates key functional groups

that dictate its reactivity. Due to the nature of the pyrazole ring, it can exist in tautomeric forms.

While often depicted as the 1H-pyrazole, the proton on the nitrogen can migrate. This property

is crucial in its reactivity and biological interactions[3].

Synthesis Workflow

2,3-Butanedione Step 1: Ketalization
(Trialkyl Orthoformate, p-TsOH)

Intermediate I
(3,3-Dialkoxy-2-butanone)

Step 2: Claisen Condensation
(Diethyl Oxalate, Base)

Intermediate III
(Enolate Salt)

Step 3: Cyclization
(Hydrazine Compound, pH < 7)

Intermediate IV
(Ester Precursor)

Step 4: Hydrolysis
(Acid/Base)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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